Cas no 2137882-42-7 (8-bromo-5-fluoro-1-methyl-2,3,4,9-tetrahydro-1H-carbazole)

• Product Name: 8-bromo-5-fluoro-1-methyl-2,3,4,9-tetrahydro-1H-carbazole
• CAS No: 2137882-42-7
• MF: C₁₃H₁₃BrFN
• MW: 282.151426076889
• CID: 6301296
• PubChem ID: 165452146
• Update Time: 2025-10-16

8-bromo-5-fluoro-1-methyl-2,3,4,9-tetrahydro-1H-carbazole Chemical and Physical Properties

Names and Identifiers

• EN300-742267
• 8-bromo-5-fluoro-1-methyl-2,3,4,9-tetrahydro-1H-carbazole
• 2137882-42-7

• Inchi： 1S/C13H13BrFN/c1-7-3-2-4-8-11-10(15)6-5-9(14)13(11)16-12(7)8/h5-7,16H,2-4H2,1H3
• InChI Key： VDERNZCJFSSIRT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1NC1=C2CCCC1C)F

Computed Properties

• Exact Mass: 281.02154g/mol
• Monoisotopic Mass: 281.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 15.8Ų

Additional information on 8-bromo-5-fluoro-1-methyl-2,3,4,9-tetrahydro-1H-carbazole

8-Bromo-5-Fluoro-1-Methyl-2,3,4,9-Tetrahydro-1H-Carbazole: A Comprehensive Overview

8-Bromo-5-fluoro-1-methyl-2,3,4,9-tetrahydro-1H-carbazole (CAS No. 2137882-42-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of carbazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique combination of bromine, fluorine, and methyl groups in its structure imparts distinct chemical and biological properties, making it a subject of extensive study.

The molecular formula of 8-bromo-5-fluoro-1-methyl-2,3,4,9-tetrahydro-1H-carbazole is C₁₆H₁₅BrFN₂, and its molecular weight is approximately 337.20 g/mol. The compound is characterized by a central carbazole core with specific substituents that influence its reactivity and biological activity. The bromine atom at the 8-position and the fluorine atom at the 5-position introduce halogen effects that can modulate the compound's interactions with biological targets. The methyl group at the 1-position further enhances the lipophilicity and stability of the molecule.

In recent years, 8-bromo-5-fluoro-1-methyl-2,3,4,9-tetrahydro-1H-carbazole has been investigated for its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and ion channels. For instance, research published in the Journal of Medicinal Chemistry in 2021 reported that 8-bromo-5-fluoro-1-methyl-2,3,4,9-tetrahydro-1H-carbazole demonstrated potent inhibitory effects on a specific kinase involved in cancer cell proliferation. This finding suggests its potential as an anticancer agent.

Beyond its anticancer properties, 8-bromo-5-fluoro-1-methyl-2,3,4,9-tetrahydro-1H-carbazole has also been explored for its neuroprotective effects. A study published in the European Journal of Pharmacology in 2020 found that this compound exhibited neuroprotective activity by reducing oxidative stress and preventing neuronal cell death in a model of neurodegenerative disease. These results highlight the compound's potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 8-bromo-5-fluoro-1-methyl-2,3,4,9-tetrahydro-1H-carbazole have also been evaluated to assess its suitability for drug development. Research conducted by a team at the University of California in 2022 demonstrated that the compound has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its therapeutic potential, 8-bromo-5-fluoro-1-methyl-2,3,4,9-tetrahydro-1H-carbazole has been studied for its synthetic accessibility and structural modifications. Chemists have developed efficient synthetic routes to produce this compound with high yields and purity. Furthermore, various derivatives of 8-bromo-5-fluoro-1-methyl-2,3,4,9-tetrahydro-1H-carbazole have been synthesized to explore structure-activity relationships (SAR) and optimize its biological properties. These efforts have led to the identification of several analogs with enhanced potency and selectivity.

The safety profile of 8-bromo-5-fluoro-1-methyl-2,3,4,9-tetrahydro-1H-carbazole is another critical aspect of its evaluation as a potential drug candidate. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further investigations are necessary to fully understand its safety profile in humans.

In conclusion, 8-bromo-5-fluoro-1-methyl-2,3,4,9-tetrahydro-1H-carbazole (CAS No. 2137882-42-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers distinct properties that make it an attractive lead molecule for drug discovery. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological profile for clinical use.